Cas no 1037829-50-7 (1-(1-isocyanoethyl)-2,4-dimethylbenzene)

• Product Name: 1-(1-isocyanoethyl)-2,4-dimethylbenzene
• CAS No: 1037829-50-7
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 6400259
• PubChem ID: 3438569
• Update Time: 2025-11-01

1-(1-isocyanoethyl)-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanoethyl)-2,4-dimethylbenzene
• EN300-1999832
• 1037829-50-7

• Inchi： 1S/C11H13N/c1-8-5-6-11(9(2)7-8)10(3)12-4/h5-7,10H,1-3H3
• InChI Key： MXUFSGWFRONXFC-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C(C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 4.4Ų

Additional information on 1-(1-isocyanoethyl)-2,4-dimethylbenzene

Comprehensive Analysis of 1-(1-Isocyanoethyl)-2,4-dimethylbenzene (CAS No. 1037829-50-7): Properties, Applications, and Industry Trends

1-(1-Isocyanoethyl)-2,4-dimethylbenzene (CAS No. 1037829-50-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique isocyanide functional group. This aromatic derivative combines the reactivity of isocyanides with the structural stability of a dimethylbenzene backbone, making it valuable for multicomponent reactions (MCRs) and heterocycle synthesis. Recent studies highlight its role in developing bioactive molecules, aligning with the growing demand for sustainable synthetic methodologies.

The compound’s CAS number 1037829-50-7 serves as a critical identifier in regulatory and safety documentation. Its molecular structure features a 2,4-dimethylphenyl group attached to an ethylisocyanide moiety, enabling selective reactivity in Pictet-Spengler reactions and Ugi-type transformations. Researchers increasingly explore its potential in drug discovery, particularly for kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance.

From an industrial perspective, 1-(1-isocyanoethyl)-2,4-dimethylbenzene aligns with trends toward green chemistry. Its applications in catalysis and ligand design reduce waste generation compared to traditional methods. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for high-value intermediates. The compound’s stability under inert atmospheres ensures compatibility with flow chemistry systems, a key focus in modern process optimization.

Emerging queries in scientific databases often involve "synthetic routes for CAS 1037829-50-7" and "isocyanide safety handling." While not classified as hazardous under standard protocols, proper storage at 2-8°C in amber vials is recommended to prevent polymerization. The compound’s vapor pressure and solubility in organic solvents (e.g., THF, DCM) are frequently studied parameters for reaction scalability.

In material science, derivatives of 1-(1-isocyanoethyl)-2,4-dimethylbenzene show promise in metal-organic frameworks (MOFs) for gas storage. Its steric hindrance and electron-donating methyl groups influence coordination geometry, relevant to catalyst design for CO2 conversion—a hot topic in climate change mitigation research. Patent analyses reveal growing IP activity around its use in photocatalysts and OLED materials.

Market analysts note rising demand for CAS 1037829-50-7 in Asia-Pacific fine chemical hubs, driven by pharmaceutical outsourcing. Suppliers emphasize batch-to-batch consistency through GC-MS validation, addressing quality concerns in preclinical development. The compound’s logP value (~3.2) also makes it a candidate for blood-brain barrier permeability studies in CNS drug research.

Future directions include exploring enzyme-mediated isocyanide chemistry and continuous manufacturing integrations. As AI-assisted retrosynthesis tools gain traction, 1037829-50-7 appears in predictive algorithms for fragment-based drug design. Its balanced lipophilicity and structural modularity position it as a versatile building block in medicinal chemistry pipelines.